Cas no 2227702-59-0 ((2S)-1-amino-4-methanesulfonylbutan-2-ol)

• Product Name: (2S)-1-amino-4-methanesulfonylbutan-2-ol
• CAS No: 2227702-59-0
• MF: C₅H₁₃NO₃S
• MW: 167.226620435715
• CID: 6482559
• PubChem ID: 96738002
• Update Time: 2025-06-08

(2S)-1-amino-4-methanesulfonylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-amino-4-methanesulfonylbutan-2-ol
• 2227702-59-0
• EN300-1988056

• Inchi： 1S/C5H13NO3S/c1-10(8,9)3-2-5(7)4-6/h5,7H,2-4,6H2,1H3/t5-/m0/s1
• InChI Key： RKZZILHVBBETEC-YFKPBYRVSA-N
• SMILES： S(C)(CC[C@@H](CN)O)(=O)=O

Computed Properties

• Exact Mass: 167.06161445g/mol
• Monoisotopic Mass: 167.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 88.8Ų

Additional information on (2S)-1-amino-4-methanesulfonylbutan-2-ol

Introduction to (2S)-1-amino-4-methanesulfonylbutan-2-ol (CAS No. 2227702-59-0)

(2S)-1-amino-4-methanesulfonylbutan-2-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. With the CAS number 2227702-59-0, this compound represents a unique structural motif that has been explored for its potential biological activities. The stereochemistry of the molecule, particularly the (2S) configuration, plays a crucial role in determining its interactions with biological targets, making it a subject of intense interest for medicinal chemists.

The compound’s structure consists of a four-carbon chain with an amino group at the first carbon, a methanesulfonyl group at the fourth carbon, and a hydroxyl group at the second carbon. This arrangement creates a chiral center at the second carbon, which is essential for its biological activity. The presence of both an amino and a hydroxyl group makes this molecule a versatile intermediate in organic synthesis, particularly in the development of chiral drugs and catalysts.

In recent years, there has been growing interest in the development of enantioselective drugs, where the (S)-enantiomer of a compound often exhibits superior pharmacological properties compared to its (R)-counterpart. The stereochemistry of (2S)-1-amino-4-methanesulfonylbutan-2-ol makes it an attractive candidate for such studies. Researchers have been exploring its potential as a building block in the synthesis of more complex molecules with targeted biological activities.

One of the most promising areas of research involving (2S)-1-amino-4-methanesulfonylbutan-2-ol is its application in the development of protease inhibitors. Proteases are enzymes that play critical roles in various biological processes, including inflammation, infection, and cancer. By inhibiting specific proteases, it may be possible to develop novel therapeutic agents that modulate these processes. Preliminary studies have shown that derivatives of this compound exhibit inhibitory activity against certain proteases, suggesting its potential as a lead compound for drug development.

The methanesulfonyl group in the molecule is another key feature that contributes to its biological activity. This group is known to enhance binding affinity and selectivity when incorporated into drug molecules. The combination of the amino and hydroxyl groups with the methanesulfonyl group creates multiple interaction points with biological targets, which can be exploited to design more effective drugs.

Recent advancements in computational chemistry have also facilitated the study of (2S)-1-amino-4-methanesulfonylbutan-2-ol. Molecular modeling techniques have been used to predict how this compound interacts with various biological targets, providing valuable insights into its potential pharmacological properties. These studies have helped researchers identify key structural features that can be modified to enhance its activity and selectivity.

In addition to its potential as a drug intermediate, (2S)-1-amino-4-methanesulfonylbutan-2-ol has also been explored as a ligand in asymmetric catalysis. Chiral ligands are essential for facilitating enantioselective reactions, where they guide the formation of specific enantiomers. The unique stereochemistry of this compound makes it an excellent candidate for designing chiral catalysts that can be used in industrial processes.

The synthesis of (2S)-1-amino-4-methanesulfonylbutan-2-ol has also been optimized to ensure high yields and enantiopurity. Researchers have developed efficient synthetic routes that minimize side reactions and maximize the production of the desired enantiomer. These advances have made it more feasible to explore its applications in pharmaceutical research and industrial catalysis.

The future prospects for (2S)-1-amino-4-methanesulfonylbutan-2-ol are promising, with ongoing research focusing on expanding its applications in drug development and catalysis. As our understanding of biological processes continues to grow, new opportunities will arise to harness the potential of this versatile compound. The combination of its unique structure and functional groups makes it an exciting candidate for further exploration.